2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethyl-6-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethyl-6-methylphenyl)acetamide, also known as EACA, is a synthetic compound that has been studied for its potential use in various scientific research applications.
Mechanism of Action
The exact mechanism of action of 2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethyl-6-methylphenyl)acetamide is not fully understood, but it is thought to work by inhibiting the breakdown of fibrin, a protein involved in blood clotting. This compound is believed to bind to plasmin, an enzyme that breaks down fibrin, preventing it from breaking down fibrin and promoting clot formation.
Biochemical and Physiological Effects
This compound has been shown to have both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit plasmin activity and promote clot formation. Physiologically, this compound has been shown to reduce bleeding time and improve clot stability in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethyl-6-methylphenyl)acetamide in lab experiments is that it is a synthetic compound, which allows for precise control over the concentration and purity of the compound. Additionally, this compound has been shown to have a low toxicity profile, making it a safer alternative to other clotting agents. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may limit its potential use in certain research applications.
Future Directions
There are several future directions for research on 2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethyl-6-methylphenyl)acetamide. One area of research is in the development of new therapies for bleeding disorders. This compound has shown promise as a potential treatment for hemophilia and von Willebrand disease, and further research is needed to determine its efficacy in humans. Additionally, this compound may have potential applications in other areas of medicine, such as in the treatment of certain types of cancer. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of medicine.
Synthesis Methods
2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethyl-6-methylphenyl)acetamide can be synthesized through a multistep process starting with 2-ethyl-6-methylaniline. The first step involves the reaction of 2-ethyl-6-methylaniline with ethyl chloroacetate to form N-(2-ethyl-6-methylphenyl)glycine ethyl ester. This intermediate is then reacted with thionyl chloride and aniline to form this compound.
Scientific Research Applications
2-[(2-anilino-2-oxoethyl)thio]-N-(2-ethyl-6-methylphenyl)acetamide has been studied for its potential use in various scientific research applications. One area of research is in the field of hematology, specifically in the treatment of bleeding disorders such as hemophilia and von Willebrand disease. This compound has been shown to promote clot formation and reduce bleeding time in animal models.
properties
IUPAC Name |
2-[2-(2-ethyl-6-methylanilino)-2-oxoethyl]sulfanyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2S/c1-3-15-9-7-8-14(2)19(15)21-18(23)13-24-12-17(22)20-16-10-5-4-6-11-16/h4-11H,3,12-13H2,1-2H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTXKRJPBRQZBMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)CSCC(=O)NC2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.